Cas no 5339-11-7 (3-ethenyl-N,N-dimethylaniline)

• Product Name: 3-ethenyl-N,N-dimethylaniline
• CAS No: 5339-11-7
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 1095121
• PubChem ID: 220566
• Update Time: 2025-06-25

3-ethenyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-vinylaniline
• m-dimethylaminostyrene; SureCN609678; m-Dimethylaminostyrol; AR-1F2975; m-(dimethylamino)styrene; CTK1H1349; NSC3472; AC1L58ZW; 3-ethenyl-N,N-dimethyl-aniline; AC1Q28DL;
• 3-ethenyl-N,N-dimethylaniline
• EN300-1849513
• m-n,n-dimethylaminostyrene
• dimethyl-(3-vinyl-phenyl)-amine
• 5339-11-7
• NSC-3472
• SCHEMBL609678
• NSC3472
• DTXSID00277674

• Inchi： 1S/C10H13N/c1-4-9-6-5-7-10(8-9)11(2)3/h4-8H,1H2,2-3H3
• InChI Key： PICSCPLZGPFCIT-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=C(C=C)C=1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 241.8°C at 760 mmHg
• Flash Point: 97.6°C
• Refractive Index: 1.586
• PSA: 3.24
• LogP: 2.39560

Additional information on 3-ethenyl-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 5339-11-7 and Product Name 3-ethenyl-N,N-dimethylaniline

3-ethenyl-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 5339-11-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural arrangement of an ethenyl group attached to a dimethylamino-substituted benzene ring, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential utility in medicinal chemistry.

The molecular structure of 3-ethenyl-N,N-dimethylaniline consists of a benzene core substituted with an ethenyl group at the 3-position and two methyl groups attached to the nitrogen atom of an amine side chain. This specific configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the ethenyl group enhances reactivity, allowing for further functionalization, while the dimethylamino moiety contributes to basicity and solubility characteristics.

In recent years, 3-ethenyl-N,N-dimethylaniline has been explored for its potential role in the development of novel pharmaceutical agents. Researchers have been particularly interested in its derivatives as candidates for treating various neurological and cardiovascular disorders. The compound's ability to interact with biological targets such as enzymes and receptors has opened up avenues for designing molecules with therapeutic efficacy.

One of the most compelling aspects of 3-ethenyl-N,N-dimethylaniline is its utility in the synthesis of bioactive molecules. For instance, studies have demonstrated its use as a precursor in the preparation of pharmacophores that exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with contemporary research efforts aimed at developing targeted therapies for chronic diseases.

The chemical reactivity of 3-ethenyl-N,N-dimethylaniline also makes it a valuable tool in synthetic organic chemistry. Its ability to undergo various reactions, including nucleophilic substitution, addition reactions, and coupling processes, allows chemists to construct complex molecular frameworks with precision. This versatility has been leveraged in the development of novel materials and functional compounds, extending beyond pharmaceutical applications.

Advances in computational chemistry have further enhanced the understanding of 3-ethenyl-N,N-dimethylaniline's behavior and potential applications. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling rapid screening and optimization of candidate compounds.

The synthesis of 3-ethenyl-N,N-dimethylaniline itself presents interesting challenges due to its reactive nature. However, modern synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined its preparation, allowing for scalable production suitable for both academic research and industrial applications.

Looking ahead, the future prospects for 3-ethenyl-N,N-dimethylaniline are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of molecular interactions deepens, compounds like 5339-11-7 will likely play an increasingly pivotal role in addressing complex biological challenges.

In conclusion, 3-ethenyl-N,N-dimethylaniline (CAS No. 5339-11-7) represents a fascinating compound with broad utility across multiple domains of chemistry and medicine. Its unique structure, reactivity, and potential therapeutic applications position it as a cornerstone in ongoing research efforts aimed at developing innovative solutions for human health.